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Compound of Interest

Compound Name: 2-Bromo-5-methylaniline

Cat. No.: B1276313 Get Quote

Application Note & Protocols

Introduction:

2-Bromo-5-methylaniline is a key aromatic amine intermediate utilized in the synthesis of a

variety of agrochemicals. Its unique substitution pattern, featuring a reactive bromine atom and

an amino group on a toluene scaffold, allows for diverse chemical modifications, leading to the

development of novel herbicides and fungicides. The presence of the bromine atom at the 2-

position and the methyl group at the 5-position influences the electronic and steric properties of

the molecule, providing a versatile platform for the synthesis of complex and biologically active

compounds. This document outlines the application of 2-Bromo-5-methylaniline as a building

block in agrochemical synthesis, with a focus on the preparation of N-substituted

chloroacetamide derivatives, a class of compounds known for their herbicidal and fungicidal

properties.
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Property Value

CAS Number 53078-85-6

Molecular Formula C₇H₈BrN

Molecular Weight 186.05 g/mol

Appearance White to Orange to Green powder to lump

Melting Point 33 °C (lit.)

Boiling Point 139 °C/17 mmHg (lit.)

Density 1.49 g/mL at 25 °C (lit.)

Table 2: Representative Agrochemical Analogue Synthesized from 2-Bromo-5-methylaniline
and its Potential Biological Activity

Compound Name Structure
Potential
Agrochemical
Class

Representative
Biological Activity
(Analogues)

2-chloro-N-(2-bromo-

5-

methylphenyl)acetami

de

Herbicide, Fungicide

Haloacetanilides

exhibit pre-emergent

herbicidal activity by

inhibiting very-long-

chain fatty acid

synthesis.[1][2] N-aryl

chloroacetamides

have shown fungicidal

activity against

various plant

pathogens.[3][4][5][6]

[7]

Experimental Protocols
Protocol 1: Synthesis of 2-chloro-N-(2-bromo-5-methylphenyl)acetamide
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This protocol details the N-acylation of 2-Bromo-5-methylaniline with chloroacetyl chloride to

yield a representative haloacetanilide with potential agrochemical activity.

Materials:

2-Bromo-5-methylaniline

Chloroacetyl chloride

Anhydrous Tetrahydrofuran (THF)

1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) or other suitable non-nucleophilic base (e.g.,

Triethylamine)

Deionized water

Round-bottom flask

Magnetic stirrer

Dropping funnel

Ice bath

Büchner funnel and filter paper

Standard laboratory glassware

Procedure:

In a 50 mL round-bottom flask, dissolve 2-Bromo-5-methylaniline (1.12 g, 6 mmol) in

anhydrous THF (15 mL).

To this solution, add a catalytic amount of DBU (0.18 g, 1.2 mmol).[8]

Cool the reaction mixture to 0-5 °C using an ice-salt bath and stir mechanically for 15

minutes.
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Slowly add chloroacetyl chloride (0.69 g, 6.1 mmol) dropwise to the reaction mixture via a

dropping funnel, ensuring the temperature does not exceed 5 °C.[8]

After the addition is complete, allow the reaction mixture to warm to room temperature and

continue stirring for 3-6 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent

(e.g., Hexane:Ethyl Acetate 7:3).

Upon completion, pour the reaction mixture into cold water to precipitate the product.

Collect the solid product by vacuum filtration using a Büchner funnel and wash thoroughly

with cold water.

Dry the product under vacuum to obtain 2-chloro-N-(2-bromo-5-methylphenyl)acetamide.

The product can be further purified by recrystallization from a suitable solvent if necessary.

Visualizations
Synthesis of 2-chloro-N-(2-bromo-5-methylphenyl)acetamide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://sphinxsai.com/2017/ch_vol10_no3/1/(365-372)V10N3CT.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of 2-chloro-N-(2-bromo-5-methylphenyl)acetamide

Reactants

Product

2-Bromo-5-methylaniline

+ Chloroacetyl chloride

Chloroacetyl chloride

2-chloro-N-(2-bromo-5-methylphenyl)acetamide

DBU, THF
0°C to rt
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General Experimental Workflow

1. Dissolve 2-Bromo-5-methylaniline
in anhydrous THF

2. Add Base (e.g., DBU)

3. Cool to 0-5 °C

4. Add Chloroacetyl chloride
dropwise

5. React at room temperature

6. Monitor by TLC

7. Quench with water
& Precipitate

Reaction complete

8. Filter and wash product

9. Dry the product

10. Purify (optional)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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